Cas no 1536794-94-1 (6-chlorothieno[2,3-b]pyridine-2-carboxylic acid)

• Product Name: 6-chlorothieno[2,3-b]pyridine-2-carboxylic acid
• CAS No: 1536794-94-1
• MF: C₈H₄ClNO₂S
• MW: 213.640859603882
• MDL: MFCD30486768
• CID: 4604595
• PubChem ID: 83669579
• Update Time: 2025-05-26

6-chlorothieno[2,3-b]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]pyridine-2-carboxylic acid, 6-chloro-
• 6-chlorothieno[2,3-b]pyridine-2-carboxylic acid
• EN300-331022
• MFCD30486768
• 1536794-94-1
• 6-Chlorothieno[2,3-b]pyridine-2-carboxylicacid
• PS-17462
• SCHEMBL18249385
• SY320254

• MDL： MFCD30486768
• Inchi： 1S/C8H4ClNO2S/c9-6-2-1-4-3-5(8(11)12)13-7(4)10-6/h1-3H,(H,11,12)
• InChI Key： BJOOZLSQNAOOBN-UHFFFAOYSA-N
• SMILES： C12SC(C(O)=O)=CC1=CC=C(Cl)N=2

Computed Properties

• Exact Mass: 212.9651272g/mol
• Monoisotopic Mass: 212.9651272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 6-chlorothieno[2,3-b]pyridine-2-carboxylic acid

Research Briefing on 6-Chlorothieno[2,3-b]pyridine-2-carboxylic Acid (CAS: 1536794-94-1): Recent Advances and Applications

6-Chlorothieno[2,3-b]pyridine-2-carboxylic acid (CAS: 1536794-94-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This briefing provides an overview of the latest research findings, synthetic methodologies, and potential therapeutic applications associated with this compound.

Recent studies have highlighted the role of 6-chlorothieno[2,3-b]pyridine-2-carboxylic acid as a key intermediate in the synthesis of biologically active molecules. Its unique structural features, including the thienopyridine core and carboxylic acid functionality, make it a valuable scaffold for designing inhibitors targeting various enzymes and receptors. For instance, researchers have utilized this compound to develop novel kinase inhibitors with potential applications in oncology and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficient synthesis of 6-chlorothieno[2,3-b]pyridine-2-carboxylic acid via a multi-step route involving palladium-catalyzed cross-coupling reactions. The study emphasized the compound's high yield and purity, which are critical for its use in subsequent derivatization. Furthermore, the researchers explored its utility in constructing potent PI3K inhibitors, showcasing its importance in targeted cancer therapies.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where 6-chlorothieno[2,3-b]pyridine-2-carboxylic acid was employed as a precursor for developing allosteric modulators of G-protein-coupled receptors (GPCRs). The study revealed that derivatives of this compound exhibited enhanced binding affinity and selectivity, paving the way for new treatments for neurological disorders such as Parkinson's disease and schizophrenia.

Beyond its pharmacological applications, 6-chlorothieno[2,3-b]pyridine-2-carboxylic acid has also been investigated for its potential in material science. A 2022 study in ACS Applied Materials & Interfaces demonstrated its use in synthesizing organic semiconductors with promising electronic properties. This dual utility underscores the compound's broad applicability across interdisciplinary research domains.

In conclusion, 6-chlorothieno[2,3-b]pyridine-2-carboxylic acid (CAS: 1536794-94-1) continues to be a focal point in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its role in developing novel therapeutics and materials highlight its enduring relevance. Future research is expected to explore additional derivatives and applications, further expanding its impact on science and medicine.